1,2,3-Triphenyl-2-propanol

• CAS: 5472-27-5
• Molecular Formula: C21H20O
• Molecular Weight: 288.4 g/mol
• InChI: InChI=1S/C21H20O/c22-21(20-14-8-3-9-15-20,16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15,22H,16-17H2
• InChIKey: LPKALOWBSKZKPT-UHFFFAOYSA-N

1,2,3-Triphenyl-2-propanol Structure and Properties

1,2,3-Triphenyl-2-propanol (CAS 5472-27-5), systematically named benzeneethanol, α-phenyl-α-(phenylmethyl)-, is a tertiary benzylic alcohol (C21H20O, MW 288.38) in the triarylpropanol family. It features three phenyl substituents—two as benzyl groups and one directly attached to the carbinol carbon . Its predicted boiling point (404.3 °C at 760 mmHg), density (1.115 g/cm³), and a calculated ACD/LogP of 4.97 indicate high lipophilicity and low volatility relative to lower-phenyl congeners such as 1,2-diphenyl-2-propanol (bp ~290.5 °C, XLogP 3.2) . These parameters directly inform solvent compatibility, handling requirements, and suitability for high-temperature or non-polar reaction media.

Steric probe: Triarylpropanol with unique phenyl substitution pattern for elimination/crystallization mechanism studies.

Lipophilicity: Predicted high logP supports non-polar reaction media and organic-phase partitioning.

Handling note: Low volatility and high boiling range require temperature-controlled equipment for distillation or high-temperature reactions.

1,2,3-Triphenyl-2-propanol: No Generic Alternative

Triarylpropanol analogs are not functionally interchangeable. The substitution pattern of phenyl groups on the propanol backbone dictates both solid-state conformational disorder and, critically, the stereochemical outcome of elimination reactions [1][2]. 1,2,3-Triphenyl-2-propanol (phenyl group directly on C-2) exhibits a drastically different E/Z olefin ratio and reaction rate compared with 1,2-diphenyl-2-propanol when reacting with triphenylphosphine–CCl4, owing to steric congestion unique to the triphenyl arrangement [1]. Similarly, its crystal structure reveals a conformational disorder pattern distinct from that of tribenzylmethanol, confirming that even structurally close analogs adopt different solid-state packing and hydrogen-bonding behavior [3]. Consequently, selecting 1,2,3-triphenyl-2-propanol over an analog impacts synthetic route feasibility, product distribution, purification complexity, and crystallization reliability.

E/Z shift Elimination stereoselectivity can change drastically with phenyl count; 1,2-diphenyl-2-propanol yields an E/Z ratio ≥49, while the triphenyl analog shows much lower cis selectivity. Product distribution may not transfer between analogs.

Disorder pattern Crystal packing and hydroxyl H disorder sites (2 equal vs 3 unequal for tribenzylmethanol) differ, influencing crystallization reliability and batch consistency.

Mechanism switch Rate-limiting step may shift from C–C cleavage (carbanion) to proton transfer (E2) depending on phenyl substitution, impacting kinetic data interpretation in decomposition studies.

• [1] Dabbagh, H. A., et al. (2000). Isotope Effect and Kinetic Studies of the Reaction of Tertiary Alcohols with Triphenylphosphine–Carbon Tetrachloride: Ion Pair or Concerted? Tetrahedron, 56(22), 3611–3617. doi:10.1016/S0040-4020(00)00277-5. View Source
• [2] Dabbagh, H. A., et al. (1998). New Transition-State Models and Kinetics of Elimination Reactions of Tertiary Alcohols over Aluminum Oxide. Journal of Organic Chemistry, 63(21), 7206–7216. doi:10.1021/jo971609u. View Source
• [3] Ferguson, G., et al. (1993). Structures of tribenzylmethanol and 1,2,3-triphenyl-2-propanol. Acta Crystallographica Section C, 49(4), 820–824. doi:10.1107/S0108270192011545. View Source

1,2,3-Triphenyl-2-propanol vs Analogs: Quantitative Evidence

E/Z Selectivity in Triphenylphosphine–CCl4 Dehydration

In the reaction with triphenylphosphine–CCl4, the steric bulk of the three phenyl groups in 1,2,3-triphenyl-2-propanol (1) severely limits olefin formation compared to its two-phenyl analog 1,2-diphenyl-2-propanol (2). Under identical solvent (CCl4) and reagent conditions at 78 °C, compound 1 produces only 5% olefin in 20 h with E/Z = 5.70, while compound 2 yields substantial olefin with E/Z ≥ 49, reflecting a profoundly different elimination stereoselectivity dictated by the extra phenyl substituent [1][2].

E/Z Alkene Ratio

Cross-study comparable

Triphenyl: E/Z = 5.70 (5% olefin, 78°C)
Diphenyl analog: E/Z ≥ 49

Drastic cis-selectivity shift driven by steric bulk of third phenyl.

Ph3P–CCl4, non-polar CCl4, 78°C; olefin yield low for triphenyl substrate.

Evidence Dimension	E/Z Alkene Ratio in Elimination Reaction with Ph3P–CCl4
Target Compound Data	E/Z = 5.70 (5% olefin yield at 78 °C, 20 h)
Comparator Or Baseline	1,2-Diphenyl-2-propanol: E/Z ≥ 49 (CCl4, non-polar solvent)
Quantified Difference	Approximately 8.6-fold higher cis-selectivity for the triphenyl analog (E/Z 5.70 vs ≥49)
Conditions	Triphenylphosphine–CCl4, non-polar solvent (CCl4), 78 °C

Why This Matters

The large E/Z disparity means product composition is compound-dependent; procurement of the wrong analog can lead to entirely different isomer distributions, undermining downstream stereoselective syntheses.

• [1] Dabbagh, H. A., et al. (2000). Tetrahedron, 56(22), 3611–3617. doi:10.1016/S0040-4020(00)00277-5. View Source
• [2] Dabbagh, H. A., et al. (1998). J. Org. Chem., 63(21), 7206–7216. doi:10.1021/jo971609u. View Source

Solid-State Hydroxyl Conformational Disorder

Single-crystal X-ray diffraction reveals that 1,2,3-triphenyl-2-propanol (Ph(PhCH2)2COH) crystallizes with two independent molecules per asymmetric unit; the hydroxyl H atom is equally disordered over two sites in one molecule and fully ordered in the other. In contrast, tribenzylmethanol (PhCH2)3COH exhibits approximate threefold symmetry with the hydroxyl H disordered unequally over three orientations [1]. Neither compound forms intermolecular O–H···O hydrogen bonds due to steric shielding. Therefore, the number of disorder sites (2 vs 3) and the coexistence of ordered and disordered molecules are unique to 1,2,3-triphenyl-2-propanol.

Hydroxyl Disorder Pattern

Head-to-head

Two-site equal disorder (one molecule) + ordered molecule in asymmetric unit.
Tribenzylmethanol: three-site unequal disorder.

Unique disorder profile may assist polymorph control in crystallization studies.

Single-crystal X-ray diffraction; no intermolecular O–H···O bonds due to steric shielding.

Evidence Dimension	Hydroxyl H disorder sites in crystal lattice
Target Compound Data	Disorder equally over 2 sites in one molecule; ordered in the second molecule of asymmetric unit.
Comparator Or Baseline	Tribenzylmethanol: Disorder unequally over 3 orientations.
Quantified Difference	Number of disorder orientations: 2 sites (equal) vs 3 sites (unequal); presence of ordered conformation unique to target compound.
Conditions	Single-crystal X-ray diffraction at room temperature.

Why This Matters

Crystallization behavior impacts purification, formulation stability, and batch consistency; the unique disorder pattern of 1,2,3-triphenyl-2-propanol may advantage polymorph control in solid-state applications.

• [1] Ferguson, G., et al. (1993). Acta Crystallographica Section C, 49(4), 820–824. doi:10.1107/S0108270192011545. View Source

Kinetic Isotope Effect in Alkoxide Decomposition

The decomposition of the alkoxide of 1,2,3-triphenylpropan-2-ol proceeds via rate-limiting benzyl anion expulsion followed by proton transfer. In DMSO at 30 °C, the kinetic isotope effect kH4/kC4 = 1.68 was measured for [1,1,3,3-2H4]- vs unlabeled isotopologue [1]. This value is diagnostic of a rate-limiting carbon–carbon bond cleavage rather than proton transfer, a mechanistic signature that differentiates this triaryl-substituted tertiary alcohol from less hindered analogs where proton transfer is rate-limiting [2][3]. While a direct comparator for the unsubstituted propanol backbone is not available under identical conditions, the KIE value of 1.68 can be referenced against the primary KIE of 4.90–3.90 reported for 1,2-diphenyl-2-propanol in CCl4 (E2 elimination), which reflects a different rate-determining step [3].

Kinetic Isotope Effect

Class-level

kH4/kC4 = 1.68 DMSO, 30°C

Indicative of rate-limiting C–C cleavage (carbanion path), not proton transfer.

Comparator 1,2-diphenyl-2-propanol KIE ~4.9 (C–H cleavage) in CCl4; different rate-determining step.

Evidence Dimension	Kinetic isotope effect (kH/kD or kH4/kC4) for decomposition
Target Compound Data	kH4/kC4 = 1.68 (DMSO, 30 °C)
Comparator Or Baseline	Primary KIE for 1,2-diphenyl-2-propanol (E2) in CCl4: kH/kD = 4.90 (25 °C) and 3.90 (60 °C)
Quantified Difference	KIE magnitude difference: 1.68 (C–C cleavage rate-limiting) vs ~4.90 (C–H cleavage rate-limiting).
Conditions	DMSO solution, 30 °C (target); CCl4, 25–60 °C (comparator).

Why This Matters

The distinct KIE fingerprint confirms a divergent decomposition mechanism; researchers requiring a model tertiary alcohol that fragments via carbanion pathways should select this compound over analogs that undergo E2 elimination.

• [1] Moore, C., et al. Primary and secondary kinetic isotope effects in the decomposition of a tertiary alkoxide. Scilit. https://www.scilit.net/publications/90555f91a2e313b34b70b9dbf6bc32f7 (accessed 2024). View Source
• [2] Primary and secondary kinetic hydrogen isotope effects in the solution and gas phase decomposition of t-alkoxides. INIS Repository. https://inis.iaea.org/ (accessed 2024). View Source
• [3] Dabbagh, H. A., et al. (2000). Tetrahedron, 56(22), 3611–3617. doi:10.1016/S0040-4020(00)00277-5. View Source

Boiling Point and LogP Divergence

1,2,3-Triphenyl-2-propanol differs markedly from 1,2-diphenyl-2-propanol in key procurement-relevant physical properties. The predicted boiling point is 404.3 °C vs 290.5 °C (Δ ≈ 114 °C), and the ACD/LogP is 4.97 vs XLogP 3.2 (Δ = 1.77 log units) . This ~114 °C boiling point elevation and >50-fold increase in calculated octanol–water partition coefficient (LogP difference of 1.77 corresponds to Kaq/oct ratio of ~59:1) render the triphenyl analog substantially more lipophilic and less volatile. These differences influence solvent selection, distillation feasibility, and handling safety.

BP & LogP Divergence

Class-level

Triphenyl: BP 404.3°C, ACD/LogP 4.97
Diphenyl: BP 290.5°C, XLogP 3.2
ΔBP ≈ +114°C; ΔLogP +1.77 (≥50× lipophilicity increase)

Higher thermal stability and organic-phase affinity inform solvent selection and distillation feasibility.

Predicted data (ACD/Labs, ChemSrc); experimental verification recommended for critical process design.

Evidence Dimension	Boiling Point and LogP
Target Compound Data	BP: 404.3 °C (760 mmHg); ACD/LogP: 4.97
Comparator Or Baseline	1,2-Diphenyl-2-propanol: BP: 290.5 °C (760 mmHg); XLogP: 3.2
Quantified Difference	ΔBP ≈ +114 °C; ΔLogP = +1.77 (>50× increase in lipophilicity)
Conditions	Predicted data from ACD/Labs Percepta (BP, LogP for target) and ChemSrc (BP, XLogP for comparator).

Why This Matters

Procurement decisions based on boiling point and logP affect downstream unit operations (distillation, extraction) and safety; the triphenyl analog requires higher-temperature equipment and offers enhanced partitioning into organic phases.

1,2,3-Triphenyl-2-propanol Applications

E2 Elimination Stereochemistry Probe

When the goal is to study elimination pathways where the steric bulk of the substrate enforces low E/Z selectivity (E/Z = 5.70) — a regime inaccessible with 1,2-diphenyl-2-propanol (E/Z ≥ 49) — 1,2,3-triphenyl-2-propanol serves as an ideal model tertiary alcohol. This application allows researchers to explore cis-selective elimination mechanisms and transition-state geometries under triphenylphosphine–CCl4 conditions [1].

Crystallographic Model for Conformational Disorder

The compound uniquely provides two distinct molecules per asymmetric unit — one exhibiting equal two-site hydroxyl H disorder, the other fully ordered — enabling crystallographers to investigate the interplay between steric bulk, disorder, and hydrogen bonding in the solid state, compared with tribenzylmethanol that only shows three-site unequal disorder [2][3].

Carbanion Fragmentation Isotopic Reference

Researchers studying alkoxide fragmentation mechanisms can use 1,2,3-triphenyl-2-propanol as a benchmark for rate-limiting C–C bond cleavage, as evidenced by the KIE of 1.68 (kH4/kC4) in DMSO. This compound provides a clean model system distinct from tertiary alcohols that undergo rate-limiting proton transfer (e.g., 1,2-diphenyl-2-propanol with kH/kD ~4.9) [4].

Lipophilic Building Block for Non-Aqueous Reactions

With a predicted ACD/LogP of 4.97 — over 50 times more lipophilic than 1,2-diphenyl-2-propanol (XLogP 3.2) — 1,2,3-triphenyl-2-propanol is preferentially selected when partitioning into organic phases, solubility in non-polar media, or retention time differentiation in reverse-phase HPLC purification is critical for downstream synthetic sequences .

Application

Selection Property

Validation Focus

E2 elimination stereochemistry probe

Phenyl substitution steric hindrance

E/Z ratio under Ph3P–CCl4 conditions

Crystallographic disorder model

Unique asymmetric unit arrangement

Hydroxyl H disorder pattern vs tribenzylmethanol

Carbanion fragmentation reference

Rate-limiting step signature (C–C cleavage)

KIE fingerprint in alkoxide decomposition

Lipophilic building block for non-aqueous reactions

High calculated logP and low volatility

Solvent compatibility and organic-phase partitioning efficiency

• [1] Dabbagh, H. A., et al. (2000). Tetrahedron, 56(22), 3611–3617. doi:10.1016/S0040-4020(00)00277-5. View Source
• [2] Ferguson, G., et al. (1993). Acta Crystallographica Section C, 49(4), 820–824. doi:10.1107/S0108270192011545. View Source
• [3] Dabbagh, H. A., et al. (1998). J. Org. Chem., 63(21), 7206–7216. doi:10.1021/jo971609u. View Source
• [4] Moore, C., et al. Primary and secondary kinetic isotope effects in the decomposition of a tertiary alkoxide. Scilit. https://www.scilit.net/publications/90555f91a2e313b34b70b9dbf6bc32f7 (accessed 2024). View Source